Buoyancy-driven step emulsification on pneumatic centrifugal microfluidic platforms†
Lab on a Chip Pub Date: 2020-06-22 DOI: 10.1039/D0LC00333F
Abstract
We present here a new method for controlling the droplet size in step emulsification processes on a centrifugal microfluidic platform, which, in addition to the centrifugal force, uses pneumatic actuation for fluid displacement. We highlight the importance of the interplay between buoyancy effects and the flow rate at the step junction, and provide a simple analytical model relating these two quantities to the size of the droplets. Numerical models as well as experiments with water-in-oil emulsions are performed in support of the proposed model.
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Journal Nameļ¼Lab on a Chip
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CAS no.: 10405-85-3
